2-fluoro-N-(3-{[2-(1H-imidazol-1-yl)-1-phenylethyl]amino}-3-oxopropyl)benzamide

• IUPAC Name: 2-fluoro-N-[3-[(2-imidazol-1-yl-1-phenylethyl)amino]-3-oxopropyl]benzamide
• InChI: InChI=1S/C21H21FN4O2/c22-18-9-5-4-8-17(18)21(28)24-11-10-20(27)25-19(14-26-13-12-23-15-26)16-6-2-1-3-7-16/h1-9,12-13,15,19H,10-11,14H2,(H,24,28)(H,25,27)
• InChI Key: VZHXXLURNJQDDT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CN2C=CN=C2)NC(=O)CCNC(=O)C3=CC=CC=C3F
• Molecular Formula: C21H21FN4O2
• Molecular Weight: 380.4 g/mol

Description

2-fluoro-N-(3-{[2-(1H-imidazol-1-yl)-1-phenylethyl]amino}-3-oxopropyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 2-fluoro-N-(3-{[2-(1H-imidazol-1-yl)-1-phenylethyl]amino}-3-oxopropyl)benzamide is not fully understood. However, it is believed to act by inhibiting the activity of specific enzymes and signaling pathways that are involved in the progression of various diseases. This compound has been shown to inhibit the activity of COX-2, which is an enzyme that is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
2-fluoro-N-(3-{[2-(1H-imidazol-1-yl)-1-phenylethyl]amino}-3-oxopropyl)benzamide has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and inhibit angiogenesis. This compound has also been shown to have a neuroprotective effect and to improve cognitive function.

Advantages and Limitations for Lab Experiments

The advantages of using 2-fluoro-N-(3-{[2-(1H-imidazol-1-yl)-1-phenylethyl]amino}-3-oxopropyl)benzamide in lab experiments include its potential applications in various fields of scientific research, its anti-inflammatory, anti-tumor, and anti-angiogenic properties, and its neuroprotective effect. However, there are also limitations to using this compound in lab experiments. One limitation is the lack of understanding of its mechanism of action, which makes it difficult to design experiments that target specific pathways. Another limitation is the potential toxicity of this compound, which requires careful handling and monitoring.

Future Directions

There are several future directions for the study of 2-fluoro-N-(3-{[2-(1H-imidazol-1-yl)-1-phenylethyl]amino}-3-oxopropyl)benzamide. One direction is to further investigate its mechanism of action and identify specific pathways that are targeted by this compound. Another direction is to study the potential applications of this compound in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, future studies could focus on optimizing the synthesis method to improve the purity and yield of the final product.

Synthesis Methods

2-fluoro-N-(3-{[2-(1H-imidazol-1-yl)-1-phenylethyl]amino}-3-oxopropyl)benzamide is synthesized using a specific method that involves several steps. The synthesis method involves the reaction of 2-fluorobenzoyl chloride with N-(3-aminopropyl)-N-phenethylamine, followed by the reaction of the resulting product with 3-oxopropylamine. The final product is purified using chromatography techniques to obtain the pure compound.

Scientific Research Applications

2-fluoro-N-(3-{[2-(1H-imidazol-1-yl)-1-phenylethyl]amino}-3-oxopropyl)benzamide has potential applications in various fields of scientific research. It has been studied for its anti-inflammatory, anti-tumor, and anti-angiogenic properties. This compound has shown promising results in the treatment of various diseases, including cancer and inflammatory disorders.